Cas no 1261960-76-2 (2-(2-Methylphenyl)-5-methylbenzoic acid)

• Product Name: 2-(2-Methylphenyl)-5-methylbenzoic acid
• CAS No: 1261960-76-2
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD18318908
• CID: 2622291
• PubChem ID: 53224851
• Update Time: 2025-10-29

2-(2-Methylphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1775360
• 2-(2-Methylphenyl)-5-methylbenzoic acid, 95%
• 2',4-Dimethyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID40688583
• 1261960-76-2
• AKOS017552421
• MFCD18318908
• 2-(2-METHYLPHENYL)-5-METHYLBENZOIC ACID
• 2-(2-Methylphenyl)-5-methylbenzoic acid

• MDL： MFCD18318908
• Inchi： 1S/C15H14O2/c1-10-7-8-13(14(9-10)15(16)17)12-6-4-3-5-11(12)2/h3-9H,1-2H3,(H,16,17)
• InChI Key： FRWAMFFKSOHURY-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 226.099379685g/mol
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-Methylphenyl)-5-methylbenzoic acid

Recent Advances in the Study of 2-(2-Methylphenyl)-5-methylbenzoic acid (CAS: 1261960-76-2)

2-(2-Methylphenyl)-5-methylbenzoic acid (CAS: 1261960-76-2) is a benzoic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The latest research highlights its role as a key intermediate in the synthesis of more complex bioactive molecules, as well as its direct biological activities.

Recent studies have focused on the synthetic optimization of 2-(2-Methylphenyl)-5-methylbenzoic acid to improve yield and purity, which are critical for its application in pharmaceutical formulations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient and scalable synthetic routes, facilitating its use in large-scale production.

In the realm of medicinal chemistry, 2-(2-Methylphenyl)-5-methylbenzoic acid has shown promise as a scaffold for designing novel anti-inflammatory and analgesic agents. Preliminary in vitro and in vivo studies have demonstrated its ability to modulate key inflammatory pathways, including the inhibition of cyclooxygenase (COX) enzymes. These findings suggest its potential as a lead compound for developing new non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Furthermore, the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), have been investigated to assess its suitability as a drug candidate. Recent pharmacokinetic studies indicate that 2-(2-Methylphenyl)-5-methylbenzoic acid exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further preclinical and clinical development. These studies also highlight the need for additional research to optimize its formulation and delivery methods.

Beyond its therapeutic potential, 2-(2-Methylphenyl)-5-methylbenzoic acid has also been explored for its applications in materials science. Its aromatic structure and functional groups make it a valuable building block for synthesizing advanced materials with specific optical and electronic properties. Researchers have utilized this compound to develop novel polymers and coatings with potential applications in biomedical devices and sensors.

In conclusion, the ongoing research on 2-(2-Methylphenyl)-5-methylbenzoic acid (CAS: 1261960-76-2) underscores its versatility and potential across multiple scientific disciplines. From its role as a pharmaceutical intermediate to its direct biological activities and materials science applications, this compound continues to be a focal point of innovative research. Future studies are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and beyond.